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Compound of Interest

Compound Name: Methyl 2-amino-4-fluorobenzoate

Cat. No.: B1317689 Get Quote

In-Depth Technical Guide: Methyl 2-amino-4-
fluorobenzoate
This guide provides a detailed overview of the molecular structure and properties of Methyl 2-
amino-4-fluorobenzoate, a key building block in organic synthesis, particularly relevant for

researchers and professionals in drug development.

Molecular Properties
Methyl 2-amino-4-fluorobenzoate is an aromatic organic compound. Its quantitative

properties are summarized in the table below, providing a clear reference for experimental and

theoretical applications.

Property Value Source

Molecular Formula C₈H₈FNO₂ [1][2][3]

Molecular Weight 169.15 g/mol [2][4][5]

IUPAC Name
methyl 2-amino-4-

fluorobenzoate
[3]

CAS Number 2475-81-2 [1][2][3]

Canonical SMILES
COC(=O)C1=C(N)C=C(F)C=C

1
[3]
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Molecular Structure Visualization
The structural formula of Methyl 2-amino-4-fluorobenzoate is depicted below. The molecule

consists of a benzene ring substituted with a methyl ester group (-COOCH₃), an amino group (-

NH₂), and a fluorine atom (-F). The relative positions of these substituents are critical to its

chemical reactivity and use in synthesizing more complex molecules.

Molecular structure of Methyl 2-amino-4-fluorobenzoate.

This guide is intended for informational purposes for research and development professionals.

For experimental applications, please refer to peer-reviewed protocols and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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